Cas no 2034312-72-4 (2-(4-fluorophenyl)sulfanyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide
• CAS No: 2034312-72-4
• MF: C₁₇H₁₄FN₃OS₂
• MW: 359.440964221954
• CID: 5843587
• PubChem ID: 122163053
• Update Time: 2025-07-21

2-(4-fluorophenyl)sulfanyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide
• F6574-1627
• 2-((4-fluorophenyl)thio)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide
• 2-[(4-fluorophenyl)sulfanyl]-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}acetamide
• AKOS032469904
• 2034312-72-4
• 2-(4-fluorophenyl)sulfanyl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]acetamide

• Inchi： 1S/C17H14FN3OS2/c18-12-3-5-13(6-4-12)24-11-16(22)21-10-14-17(20-8-7-19-14)15-2-1-9-23-15/h1-9H,10-11H2,(H,21,22)
• InChI Key： QDOYURMNNBWIKM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CNC(CSC2C=CC(=CC=2)F)=O)=NC=CN=1

Computed Properties

• Exact Mass: 359.05623259g/mol
• Monoisotopic Mass: 359.05623259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 108Ų

Additional information on 2-(4-fluorophenyl)sulfanyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide

Professional Introduction to Compound with CAS No. 2034312-72-4 and Product Name: 2-(4-fluorophenyl)sulfanyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide

The compound with the CAS number 2034312-72-4 and the product name 2-(4-fluorophenyl)sulfanyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the synthesis and characterization of sulfanyl-containing compounds, particularly those incorporating pyrazine and thiophene moieties. These structural features are known to contribute to the biological activity of molecules, making them valuable scaffolds for medicinal chemistry. The compound in question, 2-(4-fluorophenyl)sulfanyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide, exemplifies this trend by combining a fluorinated phenyl ring with a sulfanyl group linked to a pyrazine ring substituted with a thiophene moiety.

The fluorine atom in the phenyl ring is a key feature that enhances the metabolic stability and bioavailability of the compound. Fluorinated aromatic compounds are widely recognized for their ability to improve pharmacokinetic properties, making them attractive for drug development. Additionally, the sulfanyl group at the N-position contributes to the compound's overall reactivity and potential interaction with biological targets. This structural arrangement suggests that the compound may exhibit dual functionality, capable of interacting with multiple receptors or enzymes simultaneously.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. Pyrazines and thiophenes are particularly noteworthy due to their prevalence in biologically active molecules. For instance, pyrazine derivatives have been shown to possess antimicrobial, antiviral, and anti-inflammatory properties, while thiophene-based compounds are known for their role in treating neurological disorders and cancer. The combination of these heterocycles in 2-(4-fluorophenyl)sulfanyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide may lead to novel mechanisms of action that could be exploited for therapeutic purposes.

The acetamide moiety at the terminal position of the molecule further enhances its potential as a pharmacological agent. Acetamides are known to be versatile pharmacophores, capable of modulating various biological pathways. Their ability to act as both hydrogen bond donors and acceptors makes them ideal for interactions with biological targets such as enzymes and receptors. In this context, 2-(4-fluorophenyl)sulfanyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide may exhibit significant binding affinity to specific proteins involved in disease pathways.

From a synthetic chemistry perspective, the preparation of this compound involves multiple steps that showcase advanced organic synthesis techniques. The introduction of the sulfanyl group requires careful control over reaction conditions to ensure high yield and purity. Similarly, the integration of the thiophene ring into the pyrazine core necessitates precise functional group transformations. These synthetic challenges highlight the compound's complexity but also underscore its synthetic elegance.

In terms of biological evaluation, preliminary studies have indicated that 2-(4-fluorophenyl)sulfanyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide exhibits promising activity against certain disease models. While detailed mechanistic studies are still underway, initial results suggest that it may interfere with key signaling pathways implicated in cancer progression and inflammation. These findings align with current trends in drug discovery, where targeting multiple pathways simultaneously is often more effective than single-target inhibition.

The development of new therapeutic agents relies heavily on innovative molecular design principles. The structural features of 2-(4-fluorophenyl)sulfanyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide make it an interesting candidate for further exploration in medicinal chemistry. By leveraging its unique combination of functional groups and heterocyclic moieties, researchers can develop novel derivatives with enhanced potency and selectivity. This approach underscores the importance of interdisciplinary collaboration between synthetic chemists and biologists in advancing drug discovery efforts.

As research continues to uncover new applications for sulfanyl-containing compounds, 2034312-72-4 and its corresponding product name will undoubtedly play a significant role in future therapeutic developments. The potential benefits associated with this compound highlight its importance as a building block for novel drugs targeting various diseases. Continued investigation into its biological activity and pharmacokinetic properties will be essential in determining its full therapeutic potential.